Cas no 862810-69-3 (N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide)

• Product Name: N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide
• CAS No: 862810-69-3
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6490423
• Update Time: 2025-06-08

N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide
• N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)-3,4-dimethylbenzamide
• Benzamide, N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-3,4-dimethyl-

• Inchi： 1S/C22H20N4O2/c1-14-5-6-17(11-15(14)2)21(27)24-18-12-16(7-8-20(18)28-3)19-13-26-10-4-9-23-22(26)25-19/h4-13H,1-3H3,(H,24,27)
• InChI Key： KAYDMZBCZDKGIY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)N=CC=C3)=CC=C1OC)(=O)C1=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 12.99±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide

N-(5-{Imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide: A Comprehensive Overview

The compound with CAS No 862810-69-3, known as N-(5-{Imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

Structural Analysis

The molecular structure of N-(5-{Imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide is composed of three main segments: the imidazo[1,2-a]pyrimidine ring system, the methoxyphenyl group, and the dimethylbenzamide moiety. The imidazo[1,2-a]pyrimidine ring is a heterocyclic structure that contributes to the compound's stability and bioactivity. The methoxyphenyl group enhances solubility and potentially improves pharmacokinetic properties. The dimethylbenzamide moiety adds bulk to the molecule and may influence its interaction with biological targets.

Synthesis Methods

The synthesis of N-(5-{Imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyrimidine ring. This is often achieved through cyclization reactions involving appropriate precursors such as amines and carbonyl compounds. The methoxyphenyl group is introduced via nucleophilic aromatic substitution or coupling reactions. Finally, the dimethylbenzamide moiety is incorporated through amide bond formation using standard coupling reagents.

Applications and Research Progress

N-(5-{Imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide has shown promise in several areas of research. Recent studies have highlighted its potential as an anti-tumor agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, this compound has demonstrated anti-inflammatory properties in preclinical models, suggesting its potential use in treating chronic inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of this compound with biological targets. For instance, molecular docking studies have revealed that the imidazo[1,2-a]pyrimidine ring plays a critical role in binding to specific receptors.

Safety and Toxicology

The safety profile of N-(5-{Imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethylbenzamide has been evaluated in acute toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses; however, long-term safety studies are still ongoing.

Future Prospects

Looking ahead, N-(5-{Imidazo[1,2-a]pyrimidin-2-yl}-...